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Compound of Interest

Compound Name: Ercalcitriol-13C,d3

Cat. No.: B12407738

Disclaimer: This document is a representative technical guide and not a Certificate of Analysis
for a specific product batch. A publicly available Certificate of Analysis for Ercalcitriol-13C,d3
could not be located. The data and experimental protocols presented herein are illustrative
examples based on typical analytical standards for isotopically labeled internal standards used
in drug development and research.

This guide is intended for researchers, scientists, and drug development professionals who
utilize Ercalcitriol-13C,d3 as an internal standard in quantitative analytical methods, such as
liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Product Identification

Ercalcitriol-13C,d3 is the isotopically labeled version of Ercalcitriol (1a,25-Dihydroxy Vitamin
D2), an active metabolite of vitamin D2.[1][2] The incorporation of stable isotopes (**C and
Deuterium) makes it an ideal internal standard for mass spectrometry-based quantification of
Ercalcitriol in biological matrices.[1]
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Identifier Information

Product Name Ercalcitriol-13C,d3

Synonyms 1a,25-Dihydroxy Vitamin D2-13C,d3[1]
Chemical Formula C2713CH41D303][2]

Molecular Weight 432.66 g/mol

CAS Number (Unlabeled) 60133-18-8

Storage Conditions Store at -20°C in a dry, dark place.

Analytical Data

The following table summarizes the typical analytical data for a batch of Ercalcitriol-13C,d3

internal standard.

Analytical Test Specification Result
Purity (HPLC) > 98% 99.5%
Chemical Identity (*H-NMR) Conforms to structure Conforms
Chemical Identity (MS) Conforms to structure Conforms
Isotopic Purity >99% 99.8%
Concentration 100 pg/mL £ 5% 101.2 pg/mL
Solvent Acetonitrile Acetonitrile

Experimental Protocols

Purity Determination by High-Performance Liquid

Chromatography (HPLC)

The chromatographic purity of the Ercalcitriol-13C,d3 internal standard is determined by

HPLC with UV detection.

 Instrumentation: Agilent 1260 Infinity Il HPLC or equivalent with a UV detector.
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e Column: Phenomenex Kinetex C18, 2.6 pm, 4.6 x 100 mm.

» Mobile Phase: A gradient of Mobile Phase A (Water with 0.1% Formic Acid) and Mobile
Phase B (Acetonitrile with 0.1% Formic Acid).

e Gradient Program:

0-1 min: 5% B

[¢]

1-15 min: 5% to 95% B

o

[e]

15-18 min: 95% B

18-18.1 min: 95% to 5% B

o

18.1-22 min: 5% B

[¢]

» Flow Rate: 0.8 mL/min

e Column Temperature: 40°C

o Detection Wavelength: 265 nm
e Injection Volume: 10 pL

o Data Analysis: The purity is calculated as the percentage of the main peak area relative to
the total peak area.

Chemical Identity by Mass Spectrometry (MS)

The chemical identity is confirmed by liquid chromatography-mass spectrometry (LC-MS) to
ensure the correct mass-to-charge ratio (m/z) of the molecule.

e Instrumentation: Waters Xevo TQ-S micro Triple Quadrupole Mass Spectrometer with an
ACQUITY UPLC I-Class System or equivalent.

« lonization Mode: Electrospray lonization (ESI) in positive mode.

o Data Acquisition: Full scan mode to determine the parent ion.
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e Expected [M+H]*: m/z 433.7

Isotopic Purity Determination

Isotopic purity is determined by mass spectrometry to assess the percentage of the labeled
compound relative to its unlabeled counterpart. This is crucial for accurate quantification.

 Instrumentation: High-resolution mass spectrometer (e.g., Orbitrap or TOF).

e Method: The relative intensities of the mass signals corresponding to the labeled
(Ercalcitriol-13C,d3) and any unlabeled (Ercalcitriol) species are measured.

o Calculation: Isotopic Purity (%) = [Intensity of Labeled / (Intensity of Labeled + Intensity of
Unlabeled)] x 100.

Visualizations
Certificate of Analysis (CoA) Structure

The following diagram illustrates the essential components of a typical Certificate of Analysis
for an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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